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Introduction

2-Fluoro-5-isobutylpyridine is a substituted pyridine derivative that holds significant interest in
the fields of medicinal chemistry, agrochemicals, and materials science. The incorporation of a
fluorine atom onto the pyridine ring, a common scaffold in numerous biologically active
compounds, can profoundly influence the molecule's physicochemical and pharmacological
properties. This guide provides an in-depth overview of the molecular characteristics,

synthesis, and potential applications of 2-Fluoro-5-isobutylpyridine, offering a valuable
resource for professionals engaged in chemical research and development.

The strategic placement of a fluorine atom can enhance metabolic stability by blocking sites
susceptible to oxidative metabolism, increase binding affinity to target proteins through
favorable electrostatic interactions, and improve membrane permeability, thereby positively
impacting a compound's pharmacokinetic profile. The isobutyl group, a lipophilic aliphatic
moiety, further modulates the molecule's solubility and steric profile, making 2-Fluoro-5-
isobutylpyridine a versatile building block for the synthesis of novel chemical entities.
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Physicochemical and Molecular Properties

2-Fluoro-5-isobutylpyridine, also known by its IUPAC name 5-Fluoro-2-isobutylpyridine, is

characterized by the following molecular and physical properties.

Property Value Source
Molecular Formula CoH12FN [1]
Molecular Weight 153.20 g/mol [1]
CAS Number 2384059-18-9 [1]

Canonical SMILES

CC(C)CC1=NC=C(F)C=C1

[1]

Predicted LogP

~2.8

Inferred from 4-fluoro-2-

isobutylpyridine[2]

Not available (Predicted to be

Based on data for 2-

Boiling Point similar to 2-isobutylpyridine: ) o
isobutylpyridine[3][4]
110-111 °C @ 55 mmHg)
Not available (Predicted to be
) slightly higher than 2- Based on data for 2-
Density

isobutylpyridine: ~0.9-1.0
g/mL)

isobutylpyridine[3][4]

Refractive Index

Not available (Predicted to be
similar to 2-isobutylpyridine:
~1.48)

Based on data for 2-

isobutylpyridine[3][4]

Synthesis and Manufacturing

While specific literature detailing a step-by-step synthesis of 2-Fluoro-5-isobutylpyridine is
not readily available, a plausible and efficient synthetic route can be proposed based on
established organometallic cross-coupling reactions. The Suzuki-Miyaura coupling reaction is a
powerful and widely used method for the formation of carbon-carbon bonds.

A logical synthetic approach would involve the palladium-catalyzed cross-coupling of a suitable
halo-fluoropyridine with an isobutyl-boron reagent. For instance, the reaction of 2-chloro-5-
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fluoropyridine with isobutylboronic acid or its pinacol ester in the presence of a palladium

catalyst and a suitable base would yield the desired product.

Proposed Experimental Protocol: Suzuki-Miyaura
Coupling

This protocol is a representative example and may require optimization.

Materials:

2-Chloro-5-fluoropyridine

Isobutylboronic acid pinacol ester

Palladium(ll) acetate (Pd(OAC)2)

Triphenylphosphine (PPhs)

Potassium carbonate (K2COs)

1,4-Dioxane (anhydrous)

Water (degassed)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-chloro-
5-fluoropyridine (1.0 eq), isobutylboronic acid pinacol ester (1.2 eq), and potassium
carbonate (3.0 eq).

Add palladium(ll) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the flask.

Add a 4:1 mixture of anhydrous 1,4-dioxane and degassed water to the flask.

Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
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(GC-MS).
e Upon completion, cool the reaction mixture to room temperature and quench with water.

o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to obtain 2-Fluoro-5-
isobutylpyridine.

Caption: Proposed Suzuki-Miyaura coupling workflow for the synthesis of 2-Fluoro-5-

isobutylpyridine.

Spectroscopic Characterization

The structural elucidation of 2-Fluoro-5-isobutylpyridine relies on standard spectroscopic
techniques. While experimental spectra are not widely published, the expected *H NMR, 13C
NMR, and *°F NMR spectral data can be predicted based on the analysis of similar structures.

Predicted *H NMR Spectrum (400 MHz, CDCI5)

e § 8.2-8.3 ppm (d, 1H): Proton on the pyridine ring ortho to the fluorine atom.

0 7.3-7.4 ppm (dd, 1H): Proton on the pyridine ring meta to both the fluorine and the isobutyl
group.

0 7.1-7.2 ppm (dd, 1H): Proton on the pyridine ring ortho to the isobutyl group.

0 2.6-2.7 ppm (d, 2H): Methylene protons (-CHz-) of the isobutyl group.

0 2.0-2.2 ppm (m, 1H): Methine proton (-CH-) of the isobutyl group.

0 0.9-1.0 ppm (d, 6H): Methyl protons (-CHs) of the isobutyl group.

Predicted **C NMR Spectrum (101 MHz, CDCI:s)

e 6 ~160 ppm (d, JCF = 240 Hz): Carbon atom attached to fluorine.
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0 ~158 ppm: Quaternary carbon of the pyridine ring attached to the isobutyl group.

0 ~145 ppm (d, JCF = 15 Hz): Pyridine ring carbon ortho to fluorine.

0 ~125 ppm (d, JCF = 20 Hz): Pyridine ring carbon meta to fluorine.

0 ~122 ppm: Pyridine ring carbon ortho to the isobutyl group.

0 ~45 ppm: Methylene carbon (-CHz2-) of the isobutyl group.

0 ~29 ppm: Methine carbon (-CH-) of the isobutyl group.

0 ~22 ppm: Methyl carbons (-CHs) of the isobutyl group.

Predicted *°F NMR Spectrum

o Asinglet is expected in the typical range for aryl fluorides, likely between -110 and -130 ppm.

Chemical Reactivity and Applications

The chemical reactivity of 2-Fluoro-5-isobutylpyridine is dictated by the electronic properties
of the fluorinated pyridine ring and the isobutyl substituent. The fluorine atom at the 5-position
acts as a weak deactivating group for electrophilic aromatic substitution and influences the
basicity of the pyridine nitrogen.

The true synthetic utility of this compound lies in its role as a versatile intermediate. The
commercial availability of derivatives such as 5-fluoro-2-isobutyl-4-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)pyridine strongly indicates its use in Suzuki-Miyaura cross-coupling reactions
to introduce the 2-isobutyl-5-fluoropyridinyl moiety into more complex molecules.[5] This is a
common strategy in drug discovery for the synthesis of libraries of compounds for biological
screening.

Potential Applications:

e Medicinal Chemistry: Fluorinated pyridines are key components in many pharmaceuticals.[6]
The 2-isobutyl-5-fluoropyridine scaffold can be incorporated into lead compounds to enhance
their metabolic stability, cell permeability, and target-binding affinity.
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o Agrochemicals: Substituted pyridines are prevalent in modern fungicides and insecticides.[7]
The unique substitution pattern of 2-Fluoro-5-isobutylpyridine makes it a candidate for the
development of new crop protection agents.

o Materials Science: Pyridine derivatives are used as ligands in catalysis and in the synthesis
of organic light-emitting diodes (OLEDSs). The electronic properties imparted by the fluorine
and isobutyl groups could be exploited in the design of novel materials with specific
electronic or optical properties.[2]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Fluoro-5-isobutylpyridine is not widely available.
However, based on the data for structurally related compounds such as 2-fluoropyridine, the
following precautions should be taken:

e Hazards: Assumed to be a flammable liquid and vapor. May be harmful if swallowed, in
contact with skin, or if inhaled. Expected to cause skin and serious eye irritation, and may
cause respiratory irritation.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. Use in a well-ventilated area, preferably in a fume hood.

o Handling: Keep away from heat, sparks, open flames, and hot surfaces. Take precautionary
measures against static discharge.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion

2-Fluoro-5-isobutylpyridine is a valuable chemical intermediate with significant potential in
various areas of chemical research and development. Its synthesis can be achieved through
modern cross-coupling methodologies, and its unique combination of a fluorinated pyridine
core with a lipophilic isobutyl group makes it an attractive building block for the design of new
molecules with tailored properties. As the demand for novel pharmaceuticals, agrochemicals,
and advanced materials continues to grow, the utility of such specialized building blocks is
expected to increase, making a thorough understanding of their properties and synthesis
essential for the modern researcher.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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